N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[2-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]acetamide
• InChI: InChI=1S/C23H18ClN3O3/c1-15-8-2-3-9-16(15)22-26-23(30-27-22)17-10-4-7-13-20(17)29-14-21(28)25-19-12-6-5-11-18(19)24/h2-13H,14H2,1H3,(H,25,28)
• InChI Key: CSEBNAXRQLMYHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C23H18ClN3O3
• Molecular Weight: 419.9 g/mol

Description

N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as CPOA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it an important tool for researchers in a number of different fields. In

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not yet fully understood, but it is believed to involve the binding of the compound to specific proteins or other molecules in cells. This binding may alter the behavior of these molecules, leading to changes in cellular function.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to have a number of biochemical and physiological effects. For example, it has been shown to inhibit the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. It has also been found to inhibit the growth of cancer cells and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments is its ability to act as a fluorescent probe for the detection of amyloid fibrils. This makes it a valuable tool for researchers studying the mechanisms of diseases such as Alzheimer's and Parkinson's. However, one limitation of N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One area of interest is the development of new fluorescent probes based on the structure of N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. These probes could be used to detect other types of protein aggregates, such as those associated with Huntington's disease. Another potential direction for research is the development of new drugs based on the structure of N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. These drugs could have a variety of therapeutic applications, including the treatment of Alzheimer's disease, cancer, and inflammation.
Conclusion:
In conclusion, N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a valuable tool for scientific research, with a variety of potential applications in a number of different fields. Its ability to act as a fluorescent probe for the detection of amyloid fibrils makes it particularly useful for researchers studying diseases such as Alzheimer's and Parkinson's. While there are limitations to working with N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, its potential for future research and drug development makes it an exciting area of study.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves the reaction of 2-chlorobenzonitrile with 2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenol in the presence of potassium carbonate and copper powder. The resulting intermediate is then reacted with chloroacetyl chloride to produce the final product, N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.

Scientific Research Applications

N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide as a fluorescent probe for the detection of amyloid fibrils. Amyloid fibrils are associated with a number of different diseases, including Alzheimer's disease, Parkinson's disease, and type 2 diabetes. By using N-(2-chlorophenyl)-2-(2-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide as a probe, researchers can better understand the formation and behavior of these fibrils, which may ultimately lead to the development of new treatments for these diseases.